![molecular formula C10H8BrN3O2S B3724171 2-bromo-5-hydroxybenzaldehyde (4-oxo-1,3-thiazolidin-2-ylidene)hydrazone](/img/structure/B3724171.png)
2-bromo-5-hydroxybenzaldehyde (4-oxo-1,3-thiazolidin-2-ylidene)hydrazone
Overview
Description
2-bromo-5-hydroxybenzaldehyde (4-oxo-1,3-thiazolidin-2-ylidene)hydrazone, also known as BTZH, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 2-bromo-5-hydroxybenzaldehyde (4-oxo-1,3-thiazolidin-2-ylidene)hydrazone is not fully understood, but it is believed to involve the inhibition of key enzymes and proteins that are essential for the survival and growth of cancer cells, microorganisms, and pests. This compound has been shown to induce apoptosis (programmed cell death) in cancer cells, disrupt the cell membrane of microorganisms, and interfere with the nervous system of pests.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects on living organisms. In cancer cells, this compound has been shown to inhibit cell proliferation, induce cell cycle arrest, and increase the production of reactive oxygen species. In microorganisms, this compound has been shown to disrupt the cell membrane, inhibit DNA replication, and reduce the production of essential proteins. In pests, this compound has been shown to interfere with the nervous system, leading to paralysis and death.
Advantages and Limitations for Lab Experiments
2-bromo-5-hydroxybenzaldehyde (4-oxo-1,3-thiazolidin-2-ylidene)hydrazone has several advantages for lab experiments, including its ease of synthesis, low cost, and high stability. However, it also has some limitations, such as its low solubility in water and its potential toxicity to living organisms.
Future Directions
There are several future directions for the research on 2-bromo-5-hydroxybenzaldehyde (4-oxo-1,3-thiazolidin-2-ylidene)hydrazone. One direction is to further investigate its potential applications in medicine, agriculture, and material science. Another direction is to explore its mechanism of action and identify its molecular targets. Additionally, there is a need to optimize the synthesis method of this compound to improve its yield and purity. Finally, there is a need to evaluate the safety and toxicity of this compound in living organisms to ensure its potential use in various fields.
In conclusion, this compound, or this compound, is a chemical compound that has shown promising potential in various fields. Its synthesis method is simple, and it has been found to exhibit anticancer, antimicrobial, and herbicidal activities. However, further research is needed to fully understand its mechanism of action, biochemical and physiological effects, and potential applications.
Scientific Research Applications
2-bromo-5-hydroxybenzaldehyde (4-oxo-1,3-thiazolidin-2-ylidene)hydrazone has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, this compound has been found to exhibit anticancer, antimicrobial, and antiparasitic activities. In agriculture, this compound has been shown to have herbicidal and insecticidal properties. In material science, this compound has been used as a building block for the synthesis of various organic compounds.
Properties
IUPAC Name |
(2Z)-2-[(E)-(2-bromo-5-hydroxyphenyl)methylidenehydrazinylidene]-1,3-thiazolidin-4-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8BrN3O2S/c11-8-2-1-7(15)3-6(8)4-12-14-10-13-9(16)5-17-10/h1-4,15H,5H2,(H,13,14,16)/b12-4+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZIOJWBFMYZOQM-UUILKARUSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)NC(=NN=CC2=C(C=CC(=C2)O)Br)S1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C(=O)N/C(=N/N=C/C2=C(C=CC(=C2)O)Br)/S1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8BrN3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.